1-{2-chloro-4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3,3-dimethylbutan-1-one

• IUPAC Name: 1-(2-chloro-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-3,3-dimethylbutan-1-one
• InChI: InChI=1S/C13H18ClNOS/c1-13(2,3)7-12(16)15-5-4-10-9(8-15)6-11(14)17-10/h6H,4-5,7-8H2,1-3H3
• InChI Key: LWYCUALJBZKGAS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)N1CCC2=C(C1)C=C(S2)Cl
• Molecular Formula: C13H18ClNOS
• Molecular Weight: 271.81 g/mol

Description

“2-chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-one” is a chemical compound with the CAS Number: 929974-47-0. It has a molecular weight of 215.7. The compound is a powder at room temperature.

Molecular Structure Analysis

The IUPAC name of the compound is 5-(chloroacetyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine. The InChI code is 1S/C9H10ClNOS/c10-5-9(12)11-3-1-8-7(6-11)2-4-13-8/h2,4H,1,3,5-6H2.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. Unfortunately, other physical and chemical properties like boiling point, melting point, etc., are not available in the sources I found.

Scientific Research Applications

Antimicrobial Activity

. Researchers have investigated their potential as antimicrobial agents, aiming to discover the most active derivatives. F6553-6987’s unique structure and properties make it a promising candidate for combating bacterial and fungal pathogens.

Diabetes Management

In the realm of diabetes care, F6553-6987 has garnered interest due to its potential therapeutic effects. A recent study explored Fenugreek (a natural source of thiophenes) and its role in managing type 2 diabetes. . The focus on naturally derived compounds with fewer side effects aligns with the growing interest in alternative and complementary medicine.

Forensic Applications

Beyond healthcare, F6553-6987 finds relevance in forensic science. Multiplex detection systems, such as SureID® X37, simultaneously amplify 36 X-chromosomal short tandem repeats (X-STRs), including F6553-6987’s structural analogs. . The compound’s unique properties contribute to accurate DNA profiling and identification.

Environmental Chemistry

Thiophenes play a role in environmental chemistry, particularly in the degradation of pollutants. Researchers investigate their potential as catalysts for removing harmful compounds from water and soil. F6553-6987’s structure and reactivity make it an intriguing candidate for environmental remediation.

Safety and Hazards

The compound has been classified with the signal word “Danger” and has the following hazard statements: H302, H315, H318, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501.